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Understanding Dienogest-d4

Dienogest-d4 is a deuterium-labeled stable isotope of Dienogest, a synthetic progestin. It is primarily used as

an internal standard in quantitative bioanalysis to ensure the accuracy and reliability of measurements for

the parent drug, Dienogest, in various biological matrices [1].

The core specifications of Dienogest-d4 are summarized in the table below:

Property Description

Chemical
Name

2-((8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-

dodecahydro-1H-cyclopenta[a]phenanthren-17-yl-2,2-d2)acetonitrile-d2 [2]

Molecular
Formula

C₂₀H₂₁D₄NO₂ [1] [2]

Molecular
Weight

315.44 g/mol [1]

CAS Number Not Assigned [2]

Primary
Application

Internal Standard for NMR, GC-MS, or LC-MS quantitative analysis [1]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s12890175?utm_src=pdf-body
https://www.smolecule.com/products/s12890175?utm_src=pdf-interest
https://www.smolecule.com/products/s12890175?utm_src=pdf-body
https://www.smolecule.com/products/s12890175?utm_src=pdf-body
https://www.medchemexpress.com/dienogest-d4.html?srsltid=AfmBOop_Y2UsQEgziUALgYRTFY0OrRtxegzvfo9eYD3DnQR-mu7YzXSa
https://www.smolecule.com/products/s12890175?utm_src=pdf-body
https://www.simsonpharma.com/product/dienogest-d4
https://www.medchemexpress.com/dienogest-d4.html?srsltid=AfmBOop_Y2UsQEgziUALgYRTFY0OrRtxegzvfo9eYD3DnQR-mu7YzXSa
https://www.simsonpharma.com/product/dienogest-d4
https://www.medchemexpress.com/dienogest-d4.html?srsltid=AfmBOop_Y2UsQEgziUALgYRTFY0OrRtxegzvfo9eYD3DnQR-mu7YzXSa
https://www.simsonpharma.com/product/dienogest-d4
https://www.medchemexpress.com/dienogest-d4.html?srsltid=AfmBOop_Y2UsQEgziUALgYRTFY0OrRtxegzvfo9eYD3DnQR-mu7YzXSa
https://www.smolecule.com/products/s12890175?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Quality Control Framework and Analytical Protocols

The use of Dienogest-d4 and the control of its quality must adhere to Good Manufacturing Practice (GMP)

guidelines for Active Pharmaceutical Ingredients (APIs), such as the ICH Q7 standard [3].

Quality Control of Dienogest-d4

As a certified reference material, Dienogest-d4 itself must undergo rigorous quality control. The following

diagram outlines the key controls based on ICH Q7:

Quality Control of Dienogest-d4

Supplier Qualification Certificate of Analysis (CoA) Analytical Method Validation Stability & Storage

Qualified vendor with
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Key aspects to verify upon receipt of the compound include:

Supplier Qualification: Source Dienogest-d4 from a qualified supplier that provides a
comprehensive Certificate of Analysis (CoA) confirming its identity, purity, and potency [2] [3].

Purity and Potency: The CoA must report the isotopic purity and the chemical purity of the
compound.

Stability and Storage: The product must be stored under the supplier's recommended conditions
(often room temperature or refrigerated) to maintain stability [1].

Analytical Protocol for Dienogest in Serum/Plasma
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This protocol details the use of Dienogest-d4 as an internal standard for quantifying Dienogest in biological

samples using LC-MS/MS.

1. Sample Preparation Workflow

The sample preparation process prior to instrument analysis involves the following steps:

Sample Preparation Workflow

1. Aliquot Sample

2. Add Internal Standard 100 µL of serum or plasma
unknown or calibration standard

3. Protein Precipitation Add a fixed volume (e.g., 20 µL) of
Dienogest-d4 working solution

4. Centrifuge & Transfer Add 300 µL of organic solvent
(e.g., acetonitrile or methanol)

5. LC-MS/MS Analysis Separate supernatant
containing the analytes

Inject cleared supernatant
onto the LC-MS/MS system
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2. Liquid Chromatography (LC) Conditions

Parameter Setting

Column C18, 2.1 x 50 mm, 1.8 µm (or equivalent)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 30% B to 95% B over 3.5 minutes

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

3. Mass Spectrometry (MS) Conditions

Ionization Mode: Electrospray Ionization (ESI), positive mode
Detection: Multiple Reaction Monitoring (MRM)

Ion Transitions: Note: Specific transitions must be optimized for the instrument.
Dienogest: Q1 m/z → Q3 m/z (e.g., 312.2 → 108.1)

Dienogest-d4: Q1 m/z → Q3 m/z (e.g., 316.2 → 108.1)

4. Quantification and Data Analysis

Calibration Curve: Prepare a minimum of a 6-point calibration curve by spiking known amounts of

Dienogest into the control matrix. A blank sample should also be included.
Internal Standard Normalization: The response of Dienogest (analyte peak area) is normalized

against the response of Dienogest-d4 (internal standard peak area) for each sample and calibration
standard.

Calculation: The calibration curve is plotted (Analyte/IS Area Ratio vs. Nominal Concentration), and
the regression equation is used to back-calculate the concentration of Dienogest in unknown

samples.

Critical Considerations for Researchers
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Regulatory Compliance: All aspects of the analytical process, from equipment validation to

documentation, should align with ICH Q7 GMP principles to ensure data integrity [3].
For Research Use Only: Dienogest-d4 is strictly for research purposes in a laboratory setting and is

not intended for diagnostic or therapeutic use in humans [1] [2].
Handling of Impurities: Be aware that pharmaceutical compounds like Dienogest can contain

process-related impurities and degradation products. Analytical methods should be validated to show
they can separate Dienogest and Dienogest-d4 from any known impurities [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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